Cas no 6851-81-6 (1,5,5-Trimethylhydantoin)

1,5,5-Trimethylhydantoin structure
1,5,5-Trimethylhydantoin structure
Product Name:1,5,5-Trimethylhydantoin
CAS No:6851-81-6
MF:C6H10N2O2
MW:142.155801296234
MDL:MFCD00040439
CID:47035
PubChem ID:81295
Update Time:2025-04-18

1,5,5-Trimethylhydantoin Chemical and Physical Properties

Names and Identifiers

    • 1,5,5-trimethylimidazolidine-2,4-dione
    • 1,5,5-Trimethylhydantoin
    • 1,5,5-Trimethyl-2,4-imidazolidinedione
    • 3,4,4-Trimethyl-2,5-dioxoimidazolidine
    • Hydantoin,1,5,5-trimethyl- (6CI,7CI,8CI)
    • ZNYIPTYJBRGSSL-UHFFFAOYSA-N
    • 1,5,5-trimethyl-imidazolidine-2,4-dione
    • 1,5,5-trimethyl-1,3-diazolidine-2,4-dione
    • Hydantoin, 1,5,5-trimethyl-
    • 2,4-Imidazolidinedione, 1,5,5-trimethyl-
    • 1,5,5 trimethylhydantoin
    • 1,5,5-trimethyl-hydantoin
    • 1,5,5-trimethyl- hydantoin
    • 1-methyl-5,5-dimethyl hydantoin
    • TMH
    • Q27456405
    • D92516
    • SCHEMBL162703
    • CS-W013322
    • HY-W012606
    • s6175
    • DTXSID40218642
    • 6HQ
    • HMS1720F02
    • NS00009791
    • HR-0312
    • 1,5,5-Trimethylhydantoin, 98%
    • 3,4,4-trimethyl-2,5-dioxoimidazoline
    • T1739
    • Z57000584
    • MFCD00040439
    • 6851-81-6
    • EN300-17732
    • AKOS001037493
    • W-104663
    • 1,5,5-Trimethylhydantoin; LC-tDDA; CE10
    • EINECS 229-945-9
    • A836170
    • FT-0606935
    • 1,5,5-Trimethyl-2,4-imidazolidinedione #
    • MDL： MFCD00040439
    • Inchi： 1S/C6H10N2O2/c1-6(2)4(9)7-5(10)8(6)3/h1-3H3,(H,7,9,10)
    • InChI Key： ZNYIPTYJBRGSSL-UHFFFAOYSA-N
    • SMILES： O=C1C(C)(C)N(C)C(N1)=O

Computed Properties

  • Exact Mass: 142.07400
  • Monoisotopic Mass: 142.074228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.3
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • Color/Form: White to off white crystalline powder
  • Density: 1.2298 (rough estimate)
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 259.72°C (rough estimate)
  • Refractive Index: 1.5010 (estimate)
  • PSA: 49.41000
  • LogP: 0.21330

1,5,5-Trimethylhydantoin Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Inert atmosphere,Room Temperature

1,5,5-Trimethylhydantoin Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5,5-Trimethylhydantoin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
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1,5,5-Trimethylhydantoin
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MedChemExpress
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Chemenu
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Ambeed
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Chemenu
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Chemenu
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T819765-5g
1,5,5-Trimethylhydantoin
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 662.00 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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